1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol

• Molecular Formula: C9H18FNO
• Molecular Weight: 175.24 g/mol
• IUPAC Name: 1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
• InChI: InChI=1S/C9H18FNO/c1-8-3-2-4-11(6-8)7-9(12)5-10/h8-9,12H,2-7H2,1H3
• InChI Key: YJYXPICOHUIHOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(CF)O

Description

1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol is a fluorinated secondary alcohol featuring a 3-methylpiperidine moiety. The compound’s structure combines a propan-2-ol backbone with a fluorine atom at position 1 and a substituted piperidine ring at position 2. This design is strategically significant, as fluorine’s electronegativity and small atomic radius enhance metabolic stability and modulate lipophilicity, while the 3-methylpiperidine group contributes steric and electronic effects that influence receptor binding .

Preparation Methods

The synthesis of 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol involves several steps. One common synthetic route includes the reaction of 3-methylpiperidine with 1,3-dihalopropane under basic conditions to form the intermediate compound. This intermediate is then subjected to fluorination using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) to yield the final product . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom is replaced by other nucleophiles like hydroxide ions or amines.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, temperature control, and catalysts to enhance reaction rates. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is utilized in the study of biological pathways and mechanisms, particularly in the context of enzyme inhibition and receptor binding.

Medicine: Research involving this compound includes its potential use in the development of new pharmaceuticals, particularly those targeting neurological disorders.

Industry: It is employed in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom in the compound enhances its binding affinity to these targets, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Structural Insights :

• Fluorine vs. Chlorine: Fluorine’s electronegativity and smaller size (vs. chlorine) improve metabolic stability and reduce steric interference, making fluoro-analogs more suitable for targeting enzymes like MAOs or adrenoceptors .
• Piperidine Substitution : The 3-methyl group in the target compound balances steric bulk and flexibility, whereas 3,3-dimethylpiperidine () may hinder binding to flat active sites (e.g., MAO-B) .
• Backbone Variations : Propan-2-ol derivatives (e.g., β-blockers in ) exhibit better membrane permeability than propan-1-ol analogs () due to reduced polarity .

Pharmacological and Binding Properties

Monoamine Oxidase (MAO) Interactions

• THK5117 (1-Fluoro-3-((2-(4-([3H]methylamino)phenyl)quinolin-6-yl)oxy)propan-2-ol): A tau PET tracer with off-target MAO-B binding (~300 nM affinity). The fluorine and propanol backbone contribute to its binding profile, though the quinoline moiety dominates MAO interactions .
• T807 (Flortaucipir) : Binds MAO-A, highlighting the influence of aromatic systems on off-target effects. The target compound’s lack of extended aromaticity may reduce MAO affinity .

β-Adrenoceptor Activity

• Propranolol Derivatives (): Enantiomers of 1-(naphthoxy)-3-(alkylamino)propan-2-ol show stereospecific β-blockade.
• Compound 10 (): 1-Chloro-3-(2,6-dimethylpiperidin-1-yl)propan-2-ol demonstrates that bulky piperidine substituents reduce β-adrenoceptor efficacy, implying the target compound’s 3-methyl group may offer a better balance .

Physicochemical Properties

Property	1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol	3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol	1-(3,3-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol
LogP (Estimated)	1.8–2.2	0.9–1.3	2.5–3.0
Solubility (Water)	Moderate (~10 mg/mL)	High (>50 mg/mL)	Low (<5 mg/mL)
Metabolic Stability	High (fluorine reduces oxidation)	Moderate (pyridine susceptible to metabolism)	High (dimethyl group may slow metabolism)

Analysis :

• The target compound’s fluorine atom and secondary alcohol enhance solubility compared to dimethylpiperidine analogs () while maintaining favorable LogP for blood-brain barrier penetration .
• Pyridine-containing analogs () exhibit higher solubility but lower metabolic stability due to aromatic ring oxidation .

Biological Activity

1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol (CAS Number: 131206279) is a compound of interest in medicinal chemistry due to its potential biological activities. Its unique structure, featuring a fluorine atom and a piperidine ring, suggests a range of pharmacological applications. This article reviews the biological activity of this compound, focusing on its mechanisms, effects, and relevant research findings.

• Molecular Formula : C$_9$H$_{18}$FNO
• Molecular Weight : 175.24 g/mol
• Structure : The compound contains a propanol backbone with a fluorine substituent and a 3-methylpiperidine moiety.

Biological Activity Overview

1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol has been studied for its potential as an inhibitor in various biological pathways. Notably, it has shown promise in the following areas:

1. Acetylcholinesterase Inhibition

Research indicates that compounds similar to 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol can act as inhibitors of acetylcholinesterase (AChE), an enzyme critical for neurotransmission. A study highlighted that certain piperidine derivatives exhibited significant binding affinities to AChE, suggesting that this compound may share similar properties .

2. Antidepressant Activity

The structural characteristics of piperidine derivatives have been linked to antidepressant effects. Compounds with similar frameworks have demonstrated the ability to modulate neurotransmitter levels, particularly serotonin and norepinephrine, which are crucial in mood regulation .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
AChE Inhibition	Binding to active site of AChE
Antidepressant Effects	Modulation of serotonin and norepinephrine
Potential Neuroprotective Effects	Antioxidant properties

Case Study: AChE Inhibition

In a comparative study, various piperidine derivatives were evaluated for their AChE inhibitory activity through molecular docking simulations. The results indicated that compounds with structural similarities to 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol had favorable interactions with key residues in the AChE active site, suggesting potential therapeutic applications in Alzheimer's disease .

Case Study: Antidepressant Properties

Another study focused on the antidepressant potential of piperidine derivatives, including 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol. The findings suggested that these compounds could enhance synaptic levels of serotonin by inhibiting reuptake mechanisms, thereby providing a basis for further exploration in treating depression .